7-amino-3-(2-fluorobenzyl)quinazolin-4(3H)-one

• IUPAC Name: 7-amino-3-[(2-fluorophenyl)methyl]quinazolin-4-one
• InChI: InChI=1S/C15H12FN3O/c16-13-4-2-1-3-10(13)8-19-9-18-14-7-11(17)5-6-12(14)15(19)20/h1-7,9H,8,17H2
• InChI Key: GZDOFUYSCAMYDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)C=CC(=C3)N)F
• Molecular Formula: C15H12FN3O
• Molecular Weight: 269.27 g/mol

Description

7-amino-3-(2-fluorobenzyl)quinazolin-4(3H)-one, also known as 2-Fluoro-7-Amino-3-Benzyl-4(3H)-Quinazolinone, is a heterocyclic compound that is used in a variety of scientific research applications. It is a synthetic compound that is produced by the reaction of 2-fluorobenzaldehyde and 3-aminoquinazolin-4(3H)-one. This compound has been studied for its potential applications in drug discovery and development, as well as its biochemical and physiological effects.

Scientific Research Applications

Synthesis Methods

• A synthesis method for a series of 3-amino-1H-quinazoline-2,4-diones, including derivatives of 7-amino-3-(2-fluorobenzyl)quinazolin-4(3H)-one, has been developed. Key steps involve the generation of the dianion of urea and intramolecular nucleophilic displacement to form the quinazolinedione ring (Tran et al., 2005).
• Another approach involves the synthesis of fluorine-substituted quinazolinone derivatives. The study focuses on the creation of isomers with chiral C atoms and their crystallization in achiral space groups. These derivatives have shown potential in the formation of multiple hydrogen bonds and 3D network structures (Sun et al., 2019).

Biological Activities

• Quinazolinone derivatives, including those with fluorine substitutions, have been evaluated for their antimicrobial activities. Some compounds in this class have demonstrated promising results, exhibiting good inhibitory effects against specific bacteria and fungi (Yan et al., 2016).
• The 2,4-diaminoquinazoline class, related to 7-amino-3-(2-fluorobenzyl)quinazolin-4(3H)-one, has been identified as an effective inhibitor of Mycobacterium tuberculosis growth, indicating potential as a lead candidate for tuberculosis drug discovery (Odingo et al., 2014).

Applications in Cancer Research

• Novel quinazolinone derivatives have been synthesized and characterized for their potential as anticancer agents, indicating the relevance of quinazolinone scaffolds in the development of new anticancer compounds (Noolvi & Patel, 2013).
• The synthesis and evaluation of quinazolinone imidazoles have also been conducted, revealing significant antimicrobial potency and potential as specific anti-fungal and antibacterial drugs (Cao et al., 2017).